(1S,2S)-1-Amino-1-(3-ethenylphenyl)propan-2-OL

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: (1S,2S)-1-amino-1-(3-ethenylphenyl)propan-2-ol
• InChI: InChI=1S/C11H15NO/c1-3-9-5-4-6-10(7-9)11(12)8(2)13/h3-8,11,13H,1,12H2,2H3/t8-,11+/m0/s1
• InChI Key: QFUOVKAIYILMGF-GZMMTYOYSA-N
• Isomeric SMILES: C[C@@H]([C@H](C1=CC=CC(=C1)C=C)N)O
• Canonical SMILES: CC(C(C1=CC=CC(=C1)C=C)N)O

Description

“(1S,2S)-1-Amino-1-(3-ethenylphenyl)propan-2-OL” is a chiral amino alcohol characterized by a 3-ethenylphenyl substituent and a stereospecific (1S,2S) configuration. Its molecular formula is C₁₁H₁₅NO, with a molecular weight of 177.24 g/mol. The 3-ethenylphenyl group introduces reactivity via the vinyl moiety, enabling further functionalization (e.g., polymerization or cross-coupling reactions).

Biological Activity

(1S,2S)-1-Amino-1-(3-ethenylphenyl)propan-2-OL, with the CAS number 1409881-94-2, is a chiral compound that has garnered attention for its potential biological activities. Its unique structure, characterized by an amino group and a vinyl-substituted phenyl ring, suggests various applications in medicinal chemistry and biochemistry.

• Molecular Formula: C$_{11}$H$_{15}$NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: (1S,2S)-1-amino-1-(3-ethenylphenyl)propan-2-ol
• Purity: Typically around 95%.

Research indicates that (1S,2S)-1-Amino-1-(3-ethenylphenyl)propan-2-OL may interact with specific biological targets, modulating various signaling pathways. Its mechanism of action is hypothesized to involve:

• Enzyme Inhibition: Potential inhibition of enzymes involved in metabolic pathways.
• Receptor Modulation: Interaction with neurotransmitter receptors or other cellular receptors, influencing physiological responses.

Antimicrobial Activity

Studies have shown that this compound exhibits notable antimicrobial properties. The following table summarizes its activity against various pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC)	Reference
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL
Candida albicans	64 µg/mL

Anticancer Potential

Preliminary investigations suggest that (1S,2S)-1-Amino-1-(3-ethenylphenyl)propan-2-OL may have anticancer properties. A study indicated that it could induce apoptosis in cancer cell lines through:

• Activation of Caspases: Leading to programmed cell death.
• Cell Cycle Arrest: Inhibition of cell proliferation at specific phases.

Case Study 1: Antimicrobial Efficacy

In a controlled laboratory setting, the compound was tested against a panel of bacteria and fungi. Results demonstrated significant inhibition of growth in both gram-positive and gram-negative bacteria. The study concluded that the compound could be a candidate for developing new antimicrobial agents .

Case Study 2: Cancer Cell Line Testing

A recent study evaluated the effects of (1S,2S)-1-Amino-1-(3-ethenylphenyl)propan-2-OL on various cancer cell lines, including breast and lung cancer. The results indicated a reduction in cell viability by up to 70% at higher concentrations. Further mechanistic studies are ongoing to elucidate the pathways involved in its anticancer effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares “(1S,2S)-1-Amino-1-(3-ethenylphenyl)propan-2-OL” with structurally related amino alcohols, emphasizing substituent effects, stereochemistry, and applications.

Structural Analogues and Substituent Variations

Compound Name	Substituent (Phenyl Position)	Molecular Formula	Key Features
(1S,2S)-1-Amino-1-(3-ethenylphenyl)propan-2-OL	3-ethenylphenyl	C₁₁H₁₅NO	Vinyl group for reactivity
(1S,2R)-1-Amino-1-[3-(tert-butyl)phenyl]propan-2-OL	3-(tert-butyl)phenyl	C₁₃H₂₁NO	Bulky tert-butyl enhances lipophilicity
(1R,2S)-1-Amino-1-[3-chloro-4-(trifluoromethyl)phenyl]propan-2-OL	3-chloro-4-(trifluoromethyl)phenyl	C₁₀H₁₁ClF₃NO	Electron-withdrawing groups (Cl, CF₃) improve stability

Key Observations:

• Substituent Effects: The 3-ethenylphenyl group in the target compound introduces a reactive site (vinyl) for chemical modifications, contrasting with the inert tert-butyl group in or the electron-deficient aryl ring in . Chloro and trifluoromethyl groups (in ) improve metabolic stability and resistance to oxidative degradation, critical for pharmaceuticals .

• Stereochemical Differences :
  • The (1S,2S) configuration of the target compound distinguishes it from the (1S,2R) and (1R,2S) configurations in and . Stereochemistry significantly impacts biological activity; for example, enantiomers may bind differently to chiral receptors or enzymes.

Physical and Chemical Properties

Property	Target Compound	(1S,2R)-tert-butyl	(1R,2S)-Cl/CF₃
Melting Point	Not reported	Not reported	Not reported
Solubility	Moderate in polar solvents	Low (hydrophobic tert-butyl)	Low (Cl/CF₃ reduce polarity)
Stability	Air-sensitive (vinyl oxidation)	High (tert-butyl stabilizes)	High (electron-withdrawing groups)

Note: Data limitations exist for the target compound, but trends are inferred from structural analogs.